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Compound of Interest

Compound Name: endo-BCN-NHS carbonate

Cat. No.: B3027895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility characteristics of endo-
BCN-NHS carbonate, a critical bifunctional reagent used in copper-free click chemistry for

bioconjugation. The focus is on its dissolution in dimethyl sulfoxide (DMSO), a common solvent

for preparing stock solutions in laboratory settings.

Introduction
Endo-BCN-NHS carbonate is a crosslinker featuring a strained bicyclononyne (BCN) moiety

and an amine-reactive N-hydroxysuccinimide (NHS) carbonate.[1] The BCN group facilitates

rapid and specific conjugation to azide-tagged molecules via strain-promoted azide-alkyne

cycloaddition (SPAAC), while the NHS carbonate efficiently reacts with primary amines (e.g.,

lysine residues on proteins) to form stable carbamate linkages.[1][2] Achieving complete and

consistent solubilization of this reagent is the foundational step for successful and reproducible

conjugation experiments. DMSO is the recommended and most widely used solvent for this

purpose.[2][3][4]

Solubility Data
Technical data from suppliers indicates that endo-BCN-NHS carbonate has a high solubility in

DMSO. Quantitative analysis shows that concentrations of up to 100 mg/mL can be achieved,

although this may require physical assistance such as ultrasonication.[2][5] It is critical to use

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3027895?utm_src=pdf-interest
https://www.benchchem.com/product/b3027895?utm_src=pdf-body
https://www.benchchem.com/product/b3027895?utm_src=pdf-body
https://www.benchchem.com/product/b3027895?utm_src=pdf-body
https://www.creative-biolabs.com/bioconjugation/endo-bcn-nhs-carbonate-98.htm
https://www.creative-biolabs.com/bioconjugation/endo-bcn-nhs-carbonate-98.htm
https://www.medchemexpress.com/endo-bcn-nhs-carbonate.html
https://www.medchemexpress.com/endo-bcn-nhs-carbonate.html
https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0003-NHS-reactivity-test.pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.benchchem.com/product/b3027895?utm_src=pdf-body
https://www.medchemexpress.com/endo-bcn-nhs-carbonate.html
https://www.medchemexpress.com/endo-bcn-nhs-carbonate.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


anhydrous (hygroscopic) DMSO, as the presence of water can significantly impair the solubility

of the product and also lead to the hydrolysis of the NHS ester.[2][3][5][6]

Parameter Value Unit Notes Source(s)

Solvent

Dimethyl

Sulfoxide

(DMSO)

-

Anhydrous/newly

opened DMSO is

strongly

recommended.

[2][5][6]

Solubility Limit 100 mg/mL

May require

ultrasonication to

fully dissolve.

[2][5][6]

Molar

Concentration
343.29 mM

Based on a

molecular weight

of 291.30 g/mol .

[2][6]

Appearance in

Solution
Not specified -

Should result in a

clear, particulate-

free solution.

Other Solvents

DCM,

Chloroform,

Acetone, TBME,

DMF

-

Soluble, but

DMSO is

standard for

stock solutions.

[7]

Experimental Protocol: Preparation of a DMSO
Stock Solution
This protocol outlines the standard procedure for dissolving endo-BCN-NHS carbonate in

DMSO to prepare a concentrated stock solution.

3.1 Materials

endo-BCN-NHS carbonate powder (e.g., MedChemExpress HY-W035129)[2][8]

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[2]
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Sterile, conical microcentrifuge tubes or glass vials

Vortex mixer and/or ultrasonic bath

Precision balance and appropriate weighing tools

3.2 Procedure

Equilibrate Reagent: Before opening, allow the vial of endo-BCN-NHS carbonate powder to

equilibrate to room temperature for at least 20 minutes. This prevents moisture condensation

on the cold powder, which can cause hydrolysis of the NHS ester.[3][9]

Weigh Reagent: In a fume hood, carefully weigh the desired amount of endo-BCN-NHS
carbonate into a suitable, dry vessel.

Add Solvent: Add the calculated volume of anhydrous DMSO to achieve the target

concentration (e.g., for a 10 mg/mL solution, add 100 µL of DMSO per 1 mg of powder).

Promote Dissolution: Cap the vessel tightly and vortex thoroughly. If the powder does not

fully dissolve, place the vessel in an ultrasonic bath for short intervals until the solution is

clear and free of particulates.[2][5][6]

Inspect Solution: Visually inspect the solution against a light source to ensure complete

dissolution.

3.3 Storage and Stability

Stock Solution Storage: Once prepared, the DMSO stock solution should be aliquoted into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Recommended Temperatures: Store aliquots at -20°C for short-term use (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[2][8]

Moisture Sensitivity: The NHS ester is highly susceptible to hydrolysis. Ensure storage vials

are tightly sealed and protected from moisture.[3][9][10]
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Visual aids are essential for understanding the chemical principles and practical steps involved

in using endo-BCN-NHS carbonate.

Stock Solution Preparation

Storage

endo-BCN-NHS Carbonate (Solid)

Equilibrate to Room Temp

Weigh Powder

Add DMSO & Vortex / Sonicate

Anhydrous DMSO

Stock Solution (e.g., 100 mg/mL)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Caption: Workflow for preparing and storing endo-BCN-NHS carbonate stock solution in

DMSO.
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Caption: Reaction pathway showing the dual functionality of endo-BCN-NHS carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Solubility of endo-BCN-NHS
Carbonate in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027895#solubility-of-endo-bcn-nhs-carbonate-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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